Cas no 1805124-71-3 (Ethyl 4-chloro-5-nitropyridine-2-acetate)
Ethyl 4-chloro-5-nitropyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 4-chloro-5-nitropyridine-2-acetate
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- Inchi: 1S/C9H9ClN2O4/c1-2-16-9(13)4-6-3-7(10)8(5-11-6)12(14)15/h3,5H,2,4H2,1H3
- InChI Key: JWEAJHFQXVTBLY-UHFFFAOYSA-N
- SMILES: ClC1C(=CN=C(C=1)CC(=O)OCC)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 269
- XLogP3: 1.5
- Topological Polar Surface Area: 85
Ethyl 4-chloro-5-nitropyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029009615-250mg |
Ethyl 4-chloro-5-nitropyridine-2-acetate |
1805124-71-3 | 95% | 250mg |
$970.20 | 2022-04-01 | |
| Alichem | A029009615-1g |
Ethyl 4-chloro-5-nitropyridine-2-acetate |
1805124-71-3 | 95% | 1g |
$3,068.70 | 2022-04-01 |
Ethyl 4-chloro-5-nitropyridine-2-acetate Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on Ethyl 4-chloro-5-nitropyridine-2-acetate
Recent Advances in the Application of Ethyl 4-chloro-5-nitropyridine-2-acetate (CAS: 1805124-71-3) in Chemical Biology and Pharmaceutical Research
Ethyl 4-chloro-5-nitropyridine-2-acetate (CAS: 1805124-71-3) is a versatile intermediate in the synthesis of biologically active compounds, particularly in the development of pharmaceuticals targeting various diseases. Recent studies have highlighted its significance in medicinal chemistry due to its unique chemical properties and potential applications in drug discovery. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthesis, biological activity, and therapeutic potential.
One of the key areas of research involving Ethyl 4-chloro-5-nitropyridine-2-acetate is its role as a precursor in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific kinase pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridine-based inhibitors using Ethyl 4-chloro-5-nitropyridine-2-acetate as a starting material. These inhibitors showed potent activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC).
In addition to its applications in oncology, Ethyl 4-chloro-5-nitropyridine-2-acetate has also been explored in the development of anti-inflammatory agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) described the synthesis of novel nitropyridine derivatives with significant anti-inflammatory properties. The researchers utilized Ethyl 4-chloro-5-nitropyridine-2-acetate as a key intermediate to introduce functional groups that enhance binding affinity to inflammatory targets such as COX-2 (Cyclooxygenase-2). The resulting compounds demonstrated reduced cytotoxicity compared to traditional NSAIDs (Non-Steroidal Anti-Inflammatory Drugs), suggesting a potential for safer therapeutic options.
Another emerging application of Ethyl 4-chloro-5-nitropyridine-2-acetate is in the field of antimicrobial research. A 2023 publication in the European Journal of Medicinal Chemistry highlighted its use in the synthesis of novel antibacterial agents. The study focused on modifying the nitropyridine core to enhance activity against drug-resistant bacterial strains, such as MRSA (Methicillin-Resistant Staphylococcus aureus). The findings indicated that certain derivatives exhibited broad-spectrum antibacterial activity, with minimal resistance development observed in vitro.
The synthesis and optimization of Ethyl 4-chloro-5-nitropyridine-2-acetate derivatives have also benefited from advancements in computational chemistry. Recent work published in the Journal of Chemical Information and Modeling (2024) employed molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies to predict the binding modes and biological activities of newly designed compounds. These computational approaches have significantly accelerated the identification of promising candidates for further experimental validation.
In conclusion, Ethyl 4-chloro-5-nitropyridine-2-acetate (CAS: 1805124-71-3) continues to be a valuable building block in pharmaceutical research, with applications spanning oncology, inflammation, and infectious diseases. The latest studies underscore its potential in addressing unmet medical needs, particularly in the context of drug resistance and targeted therapies. Future research is expected to further explore its utility in combination therapies and personalized medicine, leveraging its chemical versatility and biological efficacy.
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